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Compound of Interest

Compound Name:
4-(Benzyloxy)-2-

hydroxybenzaldehyde

Cat. No.: B183881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight determination for the

chemical compound 4-(Benzyloxy)-2-hydroxybenzaldehyde. The information herein is based

on established chemical principles and standard atomic weights provided by the International

Union of Pure and Applied Chemistry (IUPAC).

Compound Identification
The first step in determining the molecular weight is to ascertain the precise molecular formula

of the compound.

Compound Name: 4-(Benzyloxy)-2-hydroxybenzaldehyde

Molecular Formula: C₁₄H₁₂O₃[1][2][3][4]

This formula indicates that each molecule of the compound is composed of 14 carbon atoms,

12 hydrogen atoms, and 3 oxygen atoms.
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The molecular weight is the sum of the atomic weights of all constituent atoms in the molecule.

The standard atomic weights, as provided by IUPAC, are used for this calculation.[5] These

weights represent a weighted average of the masses of an element's naturally occurring

isotopes.

Table 1: Atomic Composition and Standard Atomic Weights

Element Symbol
Atom Count in
Formula

Standard Atomic
Weight ( g/mol )

Carbon C 14 [12.0096, 12.0116]

Hydrogen H 12 [1.00784, 1.00811]

| Oxygen | O | 3 | [15.99903, 15.99977] |

For practical calculations, a conventional, abridged value is often used.

Calculation of Molecular Weight
Using the abridged atomic weights for carbon (12.011 g/mol ), hydrogen (1.008 g/mol ), and

oxygen (15.999 g/mol ), the molecular weight is calculated as follows.

Table 2: Molecular Weight Calculation

Element Atom Count
Atomic Weight (
g/mol )

Total Weight
Contribution (
g/mol )

Carbon 14 12.011 168.154

Hydrogen 12 1.008 12.096

Oxygen 3 15.999 47.997

| Total | | Molecular Weight | 228.247 g/mol |
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The calculated molecular weight of 4-(Benzyloxy)-2-hydroxybenzaldehyde is approximately

228.25 g/mol . This value is consistent with figures published in chemical databases.[1][2][4][6]

Experimental Protocols
The determination of molecular weight from a known chemical formula is a computational task

based on internationally accepted standard atomic weights. Therefore, a direct experimental

protocol for its calculation is not applicable.

However, in a laboratory setting, the molecular weight of a compound like 4-(Benzyloxy)-2-
hydroxybenzaldehyde can be experimentally verified using techniques such as:

Mass Spectrometry: This is a primary technique used to measure the mass-to-charge ratio of

ions. The molecular ion peak (M+) in the mass spectrum corresponds to the molecular

weight of the compound.

Cryoscopy or Ebullioscopy: These colligative property measurements, which involve

observing the freezing point depression or boiling point elevation of a solvent upon addition

of the solute, can also be used to determine molar mass.

These methods provide experimental validation for the computationally derived molecular

weight.

Logical Relationships and Visualizations
Visual diagrams are essential for representing complex systems like signaling pathways or

experimental workflows. However, for the fundamental calculation of a compound's molecular

weight, such diagrams are not applicable as the process is a direct mathematical calculation

based on the compound's atomic composition.

The logical relationship for this calculation is a simple summation, as illustrated in the workflow

below.
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Identify Molecular Formula
(C₁₄H₁₂O₃)

Determine Atom Count
(C=14, H=12, O=3)

Calculate Total Weight for Each Element
(Count × Atomic Weight)

Obtain Standard Atomic Weights
(C, H, O)

Sum Element Weights

Result: Molecular Weight
(228.25 g/mol)

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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